Cas no 677741-07-0 (2-(2,4-Dichlorophenoxy)-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)propanohydrazide)

• Product Name: 2-(2,4-Dichlorophenoxy)-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)propanohydrazide
• CAS No: 677741-07-0
• MDL: MFCD00245365
• CID: 4656746
• Update Time: 2025-10-29

2-(2,4-Dichlorophenoxy)-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenoxy)-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)propanohydrazide

• MDL： MFCD00245365

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 2-(2,4-Dichlorophenoxy)-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)propanohydrazide

Introduction to 2-(2,4-Dichlorophenoxy)-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)propanohydrazide and Its Significance in Modern Chemical Biology

The compound with the CAS number 677741-07-0, specifically 2-(2,4-Dichlorophenoxy)-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)propanohydrazide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its complex structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular biology. The presence of multiple functional groups, including 2,4-dichlorophenoxy, 1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden, and propanohydrazide, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of heterocyclic compounds. Among these, indole derivatives have emerged as pivotal structures in medicinal chemistry due to their broad spectrum of biological activities. The compound in question belongs to this class of molecules, featuring an indole core that has been modified to enhance its pharmacological profile. Specifically, the 1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden moiety introduces a reactive site that can be exploited for further derivatization, enabling the creation of more complex and potent derivatives.

The 2-(2,4-Dichlorophenoxy) substituent further enhances the compound's potential as a pharmacophore by introducing electron-withdrawing groups that can modulate its interactions with biological targets. This structural feature is particularly relevant in the context of developing kinase inhibitors or other enzyme-targeting agents, where precise control over electronic properties is crucial. The combination of these elements makes 677741-07-0 a promising candidate for further exploration in the development of small-molecule drugs.

Recent studies have highlighted the importance of indole derivatives in addressing various therapeutic challenges. For instance, modifications of the indole scaffold have been shown to yield compounds with anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 2-(2,4-Dichlorophenoxy)-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-yliden)propanohydrazide suggests that it may exhibit similar activities. Preliminary computational studies have indicated that this compound could interact with biological targets such as protein kinases and transcription factors, which are implicated in numerous disease pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the indole ring system followed by functionalization with the propanohydrazide group and subsequent introduction of the 2-(2,4-Dichlorophenoxy) moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. These methods not only enhance the synthetic route but also allow for greater flexibility in modifying the molecule's structure.

In terms of biological evaluation, 677741-07-0 has been tested for its activity against several relevant biological targets. Initial screening assays have shown promising results, particularly in inhibiting enzymes involved in cancer cell proliferation. The compound's ability to disrupt key signaling pathways suggests that it could serve as a lead compound for further drug development. Additionally, its structural features make it amenable to derivatization using structure-based drug design approaches, which can help optimize its potency and selectivity.

The role of computational chemistry in understanding the behavior of complex molecules like 677741-07-0 cannot be overstated. Molecular modeling techniques have been utilized to predict how this compound might bind to its target proteins at an atomic level. These simulations provide valuable insights into its mechanism of action and help guide the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

Future directions for research on this compound include exploring its potential as an intermediate in synthesizing more complex molecules with enhanced biological activity. Additionally, studying its metabolic stability and pharmacokinetic properties will be crucial for evaluating its suitability as a drug candidate. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into tangible therapeutic benefits.

The broader impact of compounds like 677741-07-0 on chemical biology underscores their importance in advancing our understanding of disease mechanisms and developing novel treatments. As research continues to uncover new applications for indole derivatives and related structures, compounds such as this one will remain at the forefront of pharmaceutical innovation. Their unique structural features and versatile reactivity make them indispensable tools for addressing some of today's most pressing medical challenges.